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Compound of Interest

Compound Name:
(R)-thiomorpholine-3-carboxylic

acid

CAS No.: 65527-54-0

Cat. No.: B1227135

Get Quote

Executive Summary & Immediate Directive
(R)-Thiomorpholine-3-carboxylic acid (CAS: 133099-76-2) is a chiral, sulfur-containing

amino acid derivative. While often classified as a standard organic irritant, its thioether moiety

dictates specific disposal protocols to prevent the generation of toxic sulfur oxides (

) during incineration and to avoid dangerous incompatibilities with oxidizers in waste streams.

Core Directive:

DO NOT dispose of via sanitary sewer (drain).

DO NOT mix with oxidizing agents (e.g., nitric acid, peroxides) or halogenated solvents.

DO segregate as "Non-Halogenated Organic Waste (Sulfur-Bearing)" for high-temperature

incineration with scrubbing.
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To ensure safety, researchers must understand the chemical logic behind these protocols. This

molecule is not just "waste"; it is a reactive intermediate.

Molecular Analysis
The molecule contains three functional groups that drive its disposal logic:

Secondary Amine: Basic, capable of forming salts.

Carboxylic Acid: Acidic, capable of forming salts.

Thioether (Sulfide): The critical hazard point. Thioethers are reducing agents.

Incompatibility Logic
Incompatible Class Mechanism of Failure Consequence

Strong Oxidizers (e.g.,

,

)

Oxidation of sulfur to

sulfoxides/sulfones.

Exothermic Reaction: Rapid

heat generation can pressurize

waste containers, leading to

rupture or explosion.

Strong Acids Protonation of the amine.
Heat generation; potential

solubilization of contaminants.

Hypochlorites (Bleach) Oxidation of amine and sulfur.
Formation of chloramines

(toxic) and sulfoxides.

Pre-Disposal Segregation Strategy
Effective waste management begins at the bench, not the loading dock. You must segregate

this compound to ensure the downstream incinerator can handle the sulfur load without

violating emissions standards.

Waste Stream Classification
Assign the waste to one of the following streams based on its state:

Stream A (Solid Waste): Pure (R)-thiomorpholine-3-carboxylic acid, contaminated gloves,

weighing boats, or filter cakes.
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Stream B (Liquid Waste - Non-Halogenated): Mother liquors or reaction mixtures where the

solvent is non-halogenated (e.g., Methanol, Ethyl Acetate, DMF).

Stream C (Liquid Waste - Halogenated):AVOID IF POSSIBLE. If the compound is dissolved

in DCM or Chloroform, it must go here, but sulfur + halogens creates complex combustion

byproducts (

).

Operational Disposal Workflows
Decision Logic Diagram
The following flowchart illustrates the decision-making process for disposing of (R)-
thiomorpholine-3-carboxylic acid.
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Start: Waste Identification
(R)-Thiomorpholine-3-carboxylic acid

Physical State?

Solid Waste
(Powder/Contaminated Debris)

Solid

Liquid Waste
(Solution/Mother Liquor)

Liquid

Container:
Wide-Mouth HDPE Jar

Label:
'Non-RCRA Regulated Solid'

(Contains Sulfur)

Temp Storage:
Satellite Accumulation Area
(Segregate from Oxidizers)

Solvent Type?

Non-Halogenated
(MeOH, EtOAc, DMF)

No Halogens

Halogenated
(DCM, Chloroform)

Has Halogens

Container:
HDPE Carboy (Vented Cap)

Label:
'Non-Halogenated Organic'

(Contains Sulfur)

From Non-Halo

Label:
'Halogenated Organic'

(Contains Sulfur)

From Halo

Final Disposal:
High-Temp Incineration

(w/ Scrubber)

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and packaging of (R)-thiomorpholine-3-carboxylic
acid waste.

Step-by-Step Protocol (Solid Waste)
Objective: Safe containment of solid residues.

PPE Requirement: Nitrile gloves, safety glasses, lab coat. (Respiratory protection

recommended if dust is generated).[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Transfer: Transfer solid material carefully to avoid dust generation. Wipe exterior of container

with a damp paper towel if dust settles; dispose of the towel in the same container.

Labeling: Apply a hazardous waste label.

Constituents: "(R)-Thiomorpholine-3-carboxylic acid".

Hazard Checkboxes: Irritant.

Note: Explicitly write "CONTAINS SULFUR" on the tag to aid the disposal vendor.

Step-by-Step Protocol (Liquid Waste)
Objective: Prevent container pressurization and solvent incompatibility.

Compatibility Check: Verify the solution does not contain peroxides or nitric acid. If it does,

perform a peroxide test and quench (using standard reducing agents like sodium bisulfite)

before adding to the waste carboy.

Container Selection: Use an HDPE carboy (5L or 20L).

Critical: Use a vented cap if the waste was recently generated from a reaction, to allow off-

gassing of any residual volatile byproducts.
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Transfer: Use a funnel to prevent spills. Leave at least 10% headspace (ullage) for thermal

expansion.

Secondary Containment: Place the carboy in a polyethylene tray capable of holding 110% of

the container's volume.

Spill Management & Emergency Response
Due to the sulfur content, spills may generate malodorous compounds if allowed to degrade.

Evacuate & Ventilate: If a large amount of dry powder is aerosolized, evacuate the

immediate area to allow dust to settle.

Personal Protection: Wear a half-face respirator with organic vapor/acid gas cartridges

(P100) if the smell is strong.

Containment:

Liquids: Absorb with vermiculite or a commercial "Organic" spill kit.

Solids: Sweep gently or use a HEPA vacuum. Do not use a standard shop vac (risk of

dispersing dust).

Decontamination: Clean the surface with a mild detergent and water. Avoid using bleach

(hypochlorite) as it may react with the thioether to form sulfoxides and chloramines [1].

Regulatory Compliance (RCRA & EPA)[2][3]
In the United States, (R)-thiomorpholine-3-carboxylic acid is not a P-listed or U-listed acute

hazardous waste under RCRA (40 CFR 261.33) [2]. However, it is regulated based on its

characteristics:[1][2][3][4][5]

Characteristic of Ignitability (D001): Only if in a flammable solvent (Flash point < 60°C).

Characteristic of Reactivity (D003): Generally stable, but sulfur-bearing wastes are

scrutinized for potential sulfide generation (though this molecule is a stable thioether, not a

sulfide salt).
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Generator Status: As a researcher, you are likely operating under "Satellite Accumulation

Area" (SAA) rules. You can store up to 55 gallons of hazardous waste at or near the point of

generation.

Documentation: Ensure the Safety Data Sheet (SDS) for CAS 133099-76-2 is accessible to

your Environmental Health & Safety (EHS) team [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1227135/docs#operational-guide-proper-disposal-of-
r-thiomorpholine-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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